Cas no 84109-21-7 (Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)-)

Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)-, is a halogenated aromatic compound featuring both bromo and chloro substituents, along with an allyloxy functional group. This structure imparts reactivity suitable for further synthetic modifications, particularly in cross-coupling reactions and nucleophilic substitutions. The presence of the allyloxy group enhances its utility as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. Its well-defined molecular framework ensures consistent performance in organic transformations. The compound is typically handled under controlled conditions due to its halogenated nature, requiring standard safety precautions for volatile and reactive organics. Its purity and stability make it a reliable choice for research and industrial applications.
Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)- structure
84109-21-7 structure
Product Name:Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)-
CAS No:84109-21-7
MF:C9H8BrClO
MW:247.516221046448
MDL:MFCD00028473
CID:667768
PubChem ID:3359713
Update Time:2025-10-24

Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)-
    • 4-bromo-2-chloro-1-prop-2-enoxybenzene
    • CS-0111814
    • 4-bromo-2-chloro-1-(prop-2-en-1-yloxy)benzene
    • 1-Bromo-4-allyloxy-3-chlorobenzene
    • A1-05128
    • DTXSID90391777
    • AKOS017004803
    • ALLYL 4-BROMO-2-CHLOROPHENYL ETHER
    • 1-(Allyloxy)-4-bromo-2-chlorobenzene
    • SCHEMBL9545358
    • 84109-21-7
    • MDL: MFCD00028473
    • Inchi: 1S/C9H8BrClO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h2-4,6H,1,5H2
    • InChI Key: ZZRMGQOIFBKQIH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)Cl)OCC=C

Computed Properties

  • Exact Mass: 245.94471g/mol
  • Monoisotopic Mass: 245.94471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 9.2Ų

Benzene, 4-bromo-2-chloro-1-(2-propenyloxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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AB429650-1 g
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abcr
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A2B Chem LLC
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